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Compound of Interest

Compound Name: Bithionolate sodium

CAS No.: 6385-58-6

Cat. No.: B1215189

Get Quote

This guide provides an in-depth analysis of the safety, handling, and toxicological profile of

Bithionolate Sodium (CAS No. 6385-58-6). Designed for researchers, scientists, and drug

development professionals, this document synthesizes critical data from multiple authoritative

sources to ensure the highest standards of laboratory safety and experimental integrity. As a

physiologically active substance, Bithionolate Sodium necessitates careful handling and a

thorough understanding of its potential hazards.[1]

Chemical and Physical Identity
Bithionolate Sodium is the disodium salt of Bithionol, a potent antimicrobial and anthelmintic

agent.[2] Understanding its fundamental properties is the first step in a comprehensive safety

assessment.
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Property Value Source

Chemical Name
2,2'-Thiobis(4,6-

dichlorophenol) disodium salt
[2]

Synonyms
Sodium Bithionolate, Vancide

BN, Bithionol Disodium Salt
[3]

CAS Number 6385-58-6 [2]

Molecular Formula C₁₂H₄Cl₄Na₂O₂S

Molecular Weight 400.00 g/mol

Physical State
Solid (White to Gray to Brown

powder to crystal)

Purity >98.0% (HPLC)

Hazard Identification and GHS Classification
Bithionolate Sodium is classified as a hazardous substance. The primary acute hazard is

associated with ingestion.

GHS Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

It is crucial to note that the parent compound, Bithionol, has a more severe classification of

Acute Toxicity, Oral (Category 2): H300 - Fatal if swallowed.[1] Due to the structural similarity

and to ensure the highest level of safety, it is prudent to handle Bithionolate Sodium with the

precautions required for a substance of high acute toxicity.

Hazard Statements:

H302: Harmful if swallowed.

Precautionary Statements:

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

The following diagram illustrates the core hazard and the necessary immediate response

protocol.
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Bithionolate Sodium: Hazard and Response Workflow

Hazard: Harmful if Swallowed (H302)

Precautionary Action:
Do not eat, drink, or smoke when using (P270)

Mitigation

Accidental Ingestion

Exposure

Proper Disposal:
Dispose to an approved waste facility (P501)

End-of-Life

Immediate Response:
Rinse Mouth (P330)

First Aid Step 1

Seek Medical Attention:
Call a POISON CENTER/doctor (P312)

First Aid Step 2
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Bithionolate Sodium: Safe Handling and Storage Protocol

Handling Protocol Storage Protocol

Work in a Ventilated Area
(Fume Hood)

Wear Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

Practice Good Hygiene:
- Wash hands after use
- No food/drink in lab

Store in a Cool, Dry Place
(0-10°C)

Keep Container Tightly Sealed
Under Inert Gas

Segregate from Incompatible
Materials (Acids, Oxidizers)

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of Bithionolate Sodium.

Accidental Release and Disposal Measures
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

environmental contamination.

Accidental Release:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.
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Avoid generating dust.

Carefully sweep up the spilled solid material and place it in a suitable, labeled container for

disposal.

Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal:

Dispose of Bithionolate Sodium and its container in accordance with local, regional, and

national regulations. * This should be done through a licensed professional waste disposal

service. [4]

Conclusion
Bithionolate Sodium is a valuable compound for research and development, but its potential

toxicity requires a high level of respect and care in its handling and use. By adhering to the

comprehensive safety protocols outlined in this guide, researchers can mitigate the risks and

ensure a safe and productive laboratory environment. The principle of ALARA (As Low As

Reasonably Achievable) should always be applied to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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